2-(sec-butylthio)-3-(p-tolyl)-3H-pyrimido[5,4-b]indol-4(5H)-one

• IUPAC Name: 2-butan-2-ylsulfanyl-3-(4-methylphenyl)-5H-pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C21H21N3OS/c1-4-14(3)26-21-23-18-16-7-5-6-8-17(16)22-19(18)20(25)24(21)15-11-9-13(2)10-12-15/h5-12,14,22H,4H2,1-3H3
• InChI Key: JSMSFABWPBPGNR-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)SC1=NC2=C(C(=O)N1C3=CC=C(C=C3)C)NC4=CC=CC=C42
• Molecular Formula: C21H21N3OS
• Molecular Weight: 363.5 g/mol

Description

The compound contains a pyrimido[5,4-b]indol-4-one moiety, which is a type of heterocyclic compound. It also has a sec-butylthio group and a p-tolyl group attached to it. The p-tolyl group is a derivative of toluene, where a hydrogen atom has been removed from the ring carbon atom at the 4-position.

Scientific Research Applications

Pyrimidine Derivatives in Medicinal Chemistry

Pyrimidines, including their derivatives, have been extensively studied for their pharmacological properties. They exhibit a wide range of biological activities, such as antimicrobial, antiviral, antifungal, anticancer, and anti-inflammatory effects. The synthesis, characterization, and exploration of new pyrimidine derivatives remain a significant area of research due to their potential therapeutic applications. For instance, the synthesis and in-vitro anti-inflammatory activity of substituted 1,2,3,4 tetrahydropyrimidine derivatives have shown promise for designing leads for anti-inflammatory activity, highlighting the necessity for further investigation into the anti-inflammatory potential of tested compounds (Gondkar, Deshmukh, & Chaudhari, 2013). Additionally, research developments in syntheses, anti-inflammatory activities, and structure–activity relationships of pyrimidines offer insights into the vast potential of pyrimidine scaffolds in drug development, emphasizing the need for novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity (Rashid et al., 2021).

Pyrimidine Derivatives in Optoelectronic Materials

Beyond pharmacological applications, pyrimidine and its derivatives have also found utility in optoelectronic materials. Functionalized quinazolines and pyrimidines have been reported for their applications related to photo- and electroluminescence, including in electronic devices, luminescent elements, photoelectric conversion elements, and image sensors. The incorporation of pyrimidine fragments into π-extended conjugated systems is valuable for creating novel optoelectronic materials, demonstrating the versatility of pyrimidine derivatives beyond medicinal chemistry (Lipunova et al., 2018).